Cas no 163423-99-2 (tert-Butyl 2-nitrobenzylcarbamate)

• Product Name: tert-Butyl 2-nitrobenzylcarbamate
• CAS No: 163423-99-2
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• CID: 1089000
• PubChem ID: 22981248
• Update Time: 2025-06-09

tert-Butyl 2-nitrobenzylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-nitrobenzylcarbamate
• tert-butyl N-[(2-nitrophenyl)methyl]carbamate
• Carbamic acid, N-[(2-nitrophenyl)methyl]-, 1,1-dimethylethyl ester
• N-Boc-2-nitrobenzylamine
• DB-221907
• 2-nitro-benzyl-carbamic acid tert-butyl ester
• DTXSID60629312
• tert-Butyl [(2-nitrophenyl)methyl]carbamate
• F80609
• Z1157680568
• SCHEMBL2061145
• GNWHYSSSRGMBOG-UHFFFAOYSA-N
• 163423-99-2
• AKOS013101179
• tert-butyl (2-nitrobenzyl)carbamate
• tert-Butyl2-nitrobenzylcarbamate

• Inchi： 1S/C12H16N2O4/c1-12(2,3)18-11(15)13-8-9-6-4-5-7-10(9)14(16)17/h4-7H,8H2,1-3H3,(H,13,15)
• InChI Key： GNWHYSSSRGMBOG-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC=CC=1[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 252.11100700g/mol
• Monoisotopic Mass: 252.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.2Ų

Additional information on tert-Butyl 2-nitrobenzylcarbamate

tert-Butyl 2-nitrobenzylcarbamate (CAS No. 163423-99-2): An Overview of Its Properties, Applications, and Recent Research

tert-Butyl 2-nitrobenzylcarbamate (CAS No. 163423-99-2) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and chemical biology. This compound, also known as tBuOCBn, is a protected amino derivative that plays a crucial role in the synthesis of complex molecules and the development of novel drugs. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements involving tert-Butyl 2-nitrobenzylcarbamate.

Chemical Structure and Properties

tert-Butyl 2-nitrobenzylcarbamate is characterized by its unique structure, which includes a tert-butyl group, a nitrobenzyl moiety, and a carbamate linkage. The tert-butyl group provides steric protection to the nitrogen atom, while the nitrobenzyl moiety imparts additional stability and reactivity. The compound is typically a white crystalline solid with a molecular weight of 257.27 g/mol. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF).

The nitro group in tert-Butyl 2-nitrobenzylcarbamate can undergo reduction to form an amino derivative, which is a valuable intermediate in the synthesis of various biologically active compounds. The carbamate linkage can be selectively cleaved under mild conditions, making it an excellent protecting group for amino functionalities in complex molecule synthesis.

Synthesis Methods

The synthesis of tert-Butyl 2-nitrobenzylcarbamate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-nitrobenzyl alcohol with tert-butyl chloroformate in the presence of a base such as triethylamine or pyridine. This reaction proceeds via nucleophilic substitution, forming the desired carbamate product with high yield and purity.

Another approach involves the reaction of 2-nitrobenzaldehyde with tert-butylamine to form an imine intermediate, which is then reduced to the corresponding amine using a reducing agent such as sodium borohydride or hydrogen gas over palladium on carbon. The resulting amine can then be treated with phosgene or diphenyl carbonate to form the final carbamate product.

Applications in Organic Synthesis

tert-Butyl 2-nitrobenzylcarbamate is widely used as a protecting group for amino functionalities in organic synthesis. Its stability under various reaction conditions makes it an ideal choice for multistep syntheses where the integrity of the amino group needs to be maintained until a specific point in the synthetic sequence. Once the desired transformations are complete, the protecting group can be selectively removed to reveal the free amine.

In addition to its use as a protecting group, tert-Butyl 2-nitrobenzylcarbamate serves as a valuable building block for the synthesis of more complex molecules. For example, it can be used in palladium-catalyzed cross-coupling reactions to introduce aromatic or heteroaromatic moieties into target molecules. These reactions are particularly useful in the synthesis of pharmaceuticals and agrochemicals where functional diversity is essential.

Pharmaceutical Applications

The pharmaceutical industry has shown significant interest in tert-Butyl 2-nitrobenzylcarbamate due to its potential applications in drug discovery and development. One area of focus is its use as an intermediate in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms within the body through metabolic processes. By incorporating tert-Butyl 2-nitrobenzylcarbamate into prodrug designs, researchers can improve drug solubility, stability, and bioavailability.

Recent studies have also explored the use of tert-Butyl 2-nitrobenzylcarbamate in targeted drug delivery systems. For instance, it has been used to modify peptides and proteins to enhance their pharmacological properties and reduce off-target effects. These modifications can lead to improved therapeutic outcomes and reduced side effects.

Recent Research Advancements

The scientific community continues to uncover new applications for tert-Butyl 2-nitrobenzylcarbamate, driven by advancements in synthetic methods and biological assays. One notable area of research involves its use in click chemistry reactions. Click chemistry is a modular approach that allows for rapid and efficient assembly of complex molecules through highly selective reactions. By incorporating tert-Butyl 2-nitrobenzylcarbamate into click chemistry protocols, researchers can synthesize libraries of compounds with diverse functionalities for high-throughput screening.

Another area of interest is its role in protein-protein interaction (PPI) inhibitors. PPIs are critical for many biological processes, including signal transduction and cell cycle regulation. Disrupting specific PPIs can have therapeutic benefits in diseases such as cancer and neurodegenerative disorders. Recent studies have demonstrated that tert-Butyl 2-nitrobenzylcarbamate can be used to design small molecules that selectively disrupt PPIs without affecting other cellular processes.

Conclusion

tert-Butyl 2-nitrobenzylcarbamate (CAS No. 163423-99-2) is a multifaceted compound with wide-ranging applications in organic synthesis, pharmaceutical research, and chemical biology. Its unique chemical properties make it an invaluable tool for protecting amino functionalities and synthesizing complex molecules. Recent research has further expanded its utility through innovative applications in prodrug design, targeted drug delivery systems, click chemistry reactions, and PPI inhibitors.